Cas no 556-67-2 (Octamethylcyclotetrasiloxane)

• Product Name: Octamethylcyclotetrasiloxane
• CAS No: 556-67-2
• MF: C₈H₂₄O₄Si₄
• MW: 296.615766525269
• MDL: MFCD00003269
• CID: 38329
• PubChem ID: 87574146
• Update Time: 2026-05-14

Octamethylcyclotetrasiloxane Chemical and Physical Properties

Names and Identifiers

• Octamethyl cyclotetrasiloxane
• Octamethyl cyclotetrasilazane
• octaphenyl silsesquioxane
• 2,2,4,4,6,6,8,8-octamethyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• D4 Cyclomethicone
• Octamethylcyclotetra
• Octamethylcyclotetrasiloxane1000µg
• Dimethylsiloxane Cyclic Tetramer
• Octamethylcyclotetrasiloxane(D4)
• Dimethylcyclosiloxane
• Cyclotetrasiloxane,octamethyl- (8CI,9CI)
• Abil K 4
• Cyclic dimethylsiloxane tetramer
• D 4
• DC 244
• DC 344
• DC 5258
• DWQ 110
• DWQ 120
• Dabco DC 5258
• Dow Corning 244
• Dow Corning244 Fluid
• Dow Corning 344
• KF 994
• LS 8620
• Mirasil CM 4
• NSC 345674
• NUCSilicone VS 7207
• Cyclotetrasiloxane, octamethyl-
• Octamethylcyclotetrasiloxane
• Octamethylcyclotetrasiloxane, 98%

• MDL： MFCD00003269
• Inchi： InChI=1S/C8H24O4Si4/c1-13(2)9-14(3,4)11-16(7,8)12-15(5,6)10-13/h1-8H3
• InChI Key： HMMGMWAXVFQUOA-UHFFFAOYSA-N
• SMILES： C[Si]1(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1
• BRN： 1787074

Computed Properties

• Exact Mass: 296.07500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless oily liquid.
• Density: 0.956 g/mL at 25 °C(lit.)
• Melting Point: 17-18 °C (lit.)
• Boiling Point: 175-176 °C(lit.)
• Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
• Refractive Index: n20/D 1.396(lit.)
• Solubility: <0.001g/l Hydrolysis
• Water Partition Coefficient: Insoluble
• PSA: 36.92000
• LogP: 2.87360
• Merck: 6747
• Sensitiveness: Moisture Sensitive
• Solubility: It is soluble in organic solvents and insoluble in water.

Octamethylcyclotetrasiloxane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226-H361-H413
• Warning Statement： P281
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-53-62
• Safety Instruction： S36/37-S46-S51-S61
• RTECS：GZ4397000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：0.4-11.7%(V)
• Safety Term：3
• Packing Group：III
• Risk Phrases：R53; R62
• Packing Group：III
• Hazard Level：3

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Octamethylcyclotetrasiloxane

Recent Advances in the Study of Octamethylcyclotetrasiloxane (CAS: 556-67-2): Implications for Chemical and Biomedical Applications

Octamethylcyclotetrasiloxane (OMCTS, CAS: 556-67-2) is a cyclic siloxane compound widely used in industrial and consumer products, including cosmetics, medical devices, and lubricants. Recent studies have focused on its environmental impact, toxicological profile, and potential biomedical applications. This research brief synthesizes the latest findings to provide a comprehensive overview of OMCTS, highlighting its chemical properties, biological interactions, and emerging applications in the chemical and biomedical fields.

A 2023 study published in Environmental Science & Technology investigated the environmental persistence and bioaccumulation potential of OMCTS. The researchers employed advanced analytical techniques, such as gas chromatography-mass spectrometry (GC-MS), to track OMCTS in aquatic ecosystems. Results indicated that while OMCTS exhibits moderate persistence, its bioaccumulation potential is lower than previously assumed, suggesting a need for revised environmental risk assessments. These findings are critical for regulatory agencies evaluating the compound's long-term ecological impact.

In the biomedical domain, OMCTS has garnered attention for its potential as a drug delivery vehicle. A 2024 study in Journal of Controlled Release explored its use in encapsulating hydrophobic pharmaceuticals. The researchers demonstrated that OMCTS-based nanocarriers could enhance the solubility and bioavailability of poorly water-soluble drugs, such as anticancer agents. This innovation could address a significant challenge in drug formulation, particularly for therapies requiring targeted delivery.

Toxicological research has also advanced, with a 2023 Toxicology Letters publication examining OMCTS's effects on human cell lines. The study revealed that high concentrations of OMCTS could induce oxidative stress and mitochondrial dysfunction, though these effects were dose-dependent. These insights are vital for establishing safety guidelines, especially for occupational exposure in manufacturing settings.

Looking ahead, interdisciplinary collaborations are expected to unlock further applications for OMCTS. For instance, its thermal stability and low surface tension make it a candidate for advanced materials science, including flexible electronics and coatings. Meanwhile, ongoing toxicology studies aim to clarify its endocrine-disrupting potential, a topic of debate in recent literature.

In conclusion, OMCTS (556-67-2) remains a compound of significant scientific and industrial interest. While its environmental and health impacts require careful management, its unique properties offer promising opportunities for innovation in drug delivery and materials science. Future research should prioritize long-term exposure studies and the development of safer derivatives to mitigate potential risks.